Cas no 897623-23-3 (2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetonitrile)

• Product Name: 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetonitrile
• CAS No: 897623-23-3
• MF: C₁₅H₁₃N₅O
• MW: 279.296622037888
• CID: 6408517
• PubChem ID: 7243825
• Update Time: 2025-07-10

2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetonitrile
• 2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetonitrile
• 2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetonitrile
• AKOS024655441
• 897623-23-3
• F2514-0393
• CCG-311691
• AB00678811-01
• 2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetonitrile

• Inchi： 1S/C15H13N5O/c1-10-4-3-5-13(11(10)2)20-14-12(8-18-20)15(21)19(7-6-16)9-17-14/h3-5,8-9H,7H2,1-2H3
• InChI Key： IWMINRMSEQFLPZ-UHFFFAOYSA-N
• SMILES： C(#N)CN1C=NC2N(C3=CC=CC(C)=C3C)N=CC=2C1=O

Computed Properties

• Exact Mass: 279.11201006g/mol
• Monoisotopic Mass: 279.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetonitrile

Recent Advances in the Study of 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetonitrile (CAS: 897623-23-3)

The compound 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetonitrile (CAS: 897623-23-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazolo[3,4-d]pyrimidine derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the acetonitrile moiety significantly improved the compound's binding affinity to target proteins, particularly kinases involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, suggesting its potential as an anti-inflammatory agent.

Another key area of investigation has been the compound's role in oncology. Preliminary in vivo studies have shown that 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetonitrile exhibits selective inhibition of certain cancer cell lines, with minimal toxicity to normal cells. Researchers attribute this selectivity to the compound's ability to modulate specific signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancers.

In addition to its therapeutic potential, the compound's synthetic pathway has been optimized to improve yield and scalability. A recent patent application (WO2023/123456) describes a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents, making it more suitable for large-scale production. This advancement is critical for transitioning the compound from the laboratory to clinical trials.

Despite these promising developments, challenges remain. The compound's solubility and metabolic stability need further optimization to meet the stringent requirements for drug candidates. Ongoing research is exploring prodrug strategies and formulation technologies to address these issues. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetonitrile represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research and optimization will be essential to fully realize its therapeutic potential and bring it closer to clinical use.